MC-VC-PABC-DNA31

• Molecular Formula: C77H96N10O21
• Molecular Weight: 1497.6 g/mol
• InChI: InChI=1S/C77H96N10O21/c1-38(2)60(83-54(90)20-13-12-14-31-87-55(91)25-26-56(87)92)74(100)82-50(19-16-30-79-75(78)101)73(99)80-47-23-21-46(22-24-47)37-104-76(102)81-48-27-32-86(33-28-48)49-35-51(89)61-53(36-49)107-70-62(84-61)57-58-66(95)44(8)69-59(57)71(97)77(10,108-69)105-34-29-52(103-11)41(5)68(106-45(9)88)43(7)65(94)42(6)64(93)39(3)17-15-18-40(4)72(98)85-63(70)67(58)96/h15,17-18,21-26,29,34-36,38-39,41-43,48,50,52,60,64-65,68,93-95,97H,12-14,16,19-20,27-28,30-33,37H2,1-11H3,(H,80,99)(H,81,102)(H,82,100)(H,83,90)(H,85,98)(H3,78,79,101)/b17-15-,34-29?,40-18-/t39-,41+,42+,43+,50-,52-,60-,64-,65+,68+,77-/m0/s1
• InChIKey: MJUSLPQDGZEJSC-KMLPWNQSSA-N

MC-VC-PABC-DNA31 Drug-Linker Conjugate Overview

MC-VC-PABC-DNA31 (CAS 1639352-03-6, MW 1497.64 g/mol, formula C₇₇H₉₆N₁₀O₂₁) is a drug-linker conjugate designed for antibody-drug conjugates (ADCs) and antibody-antibiotic conjugates (AACs). It combines the potent RNA polymerase inhibitor DNA31—a rifamycin-class antibiotic with demonstrated bactericidal activity against Staphylococcus aureus—with the protease-cleavable MC-VC-PABC linker system [1]. Distinct from many commercially available ADC linkers, this construct employs a bioreversible p-aminobenzyl quaternary ammonium (PABQ) linkage that enables the traceless release of DNA31, a tertiary amine-containing payload that cannot be conjugated via conventional carbamate or amide bonds [2]. The compound is supplied at ≥98% purity as verified by HPLC and NMR and is stable for 36 months in lyophilized form under recommended storage conditions [3].

Linker Chemistry PABQ quaternary ammonium linkage enables traceless release of tertiary amine payloads

Intracellular Release VC-PABC linker cleaved by lysosomal cathepsin B for targeted payload delivery

Payload Class Rifamycin-class antibiotic payload for AAC/ADC research applications

• [1] Staben LR, Koenig SG, Lehar SM, Vandlen R, Zhang D, Chuh J, Yu S-F, Ng C, Guo J, Liu Y, Fourie-O'Donohue A, Go M, Linghu X, Segraves NL, Wang T, Chen J, Wei B, Phillips GDL, Xu K, Kozak KR, Mariathasan S, Flygare JA, Pillow TH. Targeted drug delivery through the traceless release of tertiary and heteroaryl amines from antibody-drug conjugates. Nat Chem. 2016 Dec;8(12):1112-1119. doi:10.1038/nchem.2635. View Source
• [2] Pillow TH, Flygare JA, Staben LR, et al. Quaternary amine compounds and antibody-drug conjugates thereof. Patent WO 2015157593 A1/US 11104673 B2. Genentech, Inc. Filed 2015. View Source
• [3] Adooq Bioscience. MC-VC-PABC-DNA31 Datasheet. Catalog No. A17226. Stability: 36 months lyophilized. View Source

Why MC-VC-PABC-DNA31 Is Irreplaceable

Superficial structural similarity among MC-VC-PABC-drug conjugates masks critical performance differences that render simple substitution invalid. DNA31 and its dimethyl analog dmDNA31 share the rifamycin core but differ in the tertiary amine substitution pattern; this directly affects the quaternary ammonium formation efficiency during conjugation, the kinetics of linker cleavage by lysosomal cathepsin B, and the intracellular release rate of the active payload [1]. The patent literature from Genentech (WO 2015157593 A1) explicitly demonstrates that the quaternary ammonium linkage—a defining feature of MC-VC-PABC-DNA31—provides a measurable improvement in antibacterial activity over otherwise identical carbamate-linked conjugates [2]. Furthermore, in human phase 1 pharmacokinetic data for the closely related construct DSTA4637S (MC-VC-PABC-dmDNA31), unconjugated payload exposure in plasma was approximately 10,000-fold lower than conjugate exposure, confirming that the VC-PABC linker maintains exceptional circulatory stability [3]. Substituting a non-quaternary ammonium linker or a different rifamycin payload would unpredictably alter linker stability, payload release kinetics, and ultimately therapeutic efficacy—making batch-to-batch interchange impossible without full re-characterization.

MC-VC-PABC-DNA31

Potential Substitute

PABQ quaternary ammonium linker; traceless DNA31 release

Carbamate-linked DNA31 conjugate: not accessible for tertiary amine; reported lower activity

DNA31 payload (tertiary amine pattern)

dmDNA31 analog: altered quaternary ammonium formation and release kinetics

VC-PABC linker with cathepsin B cleavage

Non-cleavable linker: different intracellular release profile; may trap payload

• [1] Staben LR, Koenig SG, Lehar SM, et al. Targeted drug delivery through the traceless release of tertiary and heteroaryl amines from antibody-drug conjugates. Nat Chem. 2016 Dec;8(12):1112-1119. doi:10.1038/nchem.2635. View Source
• [2] Pillow TH, Flygare JA, Staben LR, et al. Quaternary amine compounds and antibody-drug conjugates thereof. Patent WO 2015157593 A1. Genentech, Inc. View Source
• [3] Peck M, Deng R, Zhou C, et al. A Phase 1, Randomized, Single-Ascending-Dose Study to Investigate the Safety, Tolerability, and Pharmacokinetics of DSTA4637S, an Anti-Staphylococcus aureus Thiomab Antibody-Antibiotic Conjugate, in Healthy Volunteers. Antimicrob Agents Chemother. 2019;63(5):e02588-18. doi:10.1128/AAC.02588-18. View Source

MC-VC-PABC-DNA31 Differentiation Evidence

Quaternary Ammonium vs Carbamate Linker Activity

MC-VC-PABC-DNA31 incorporates a p-aminobenzyl quaternary ammonium (PABQ) linkage that enables traceless release of the tertiary amine payload DNA31. In head-to-head comparisons reported in the Genentech patent and associated presentations, the quaternary ammonium-linked DNA31 conjugate demonstrated improved antibacterial activity over the analogous carbamate-linked DNA31 conjugate [1]. The quaternary ammonium linkage is essential because DNA31 lacks a primary or secondary amine required for carbamate bond formation; attempts to conjugate DNA31 via a carbamate would either fail or require chemical modification that alters payload potency. The PABQ linker undergoes efficient self-immolation upon cathepsin B-mediated Val-Cit dipeptide cleavage, releasing the unmodified, fully active DNA31 molecule [2].

Linker Activity

Class-level inference

PABQ linker enables conjugation; reported higher activity vs carbamate

Tertiary amine payloads inaccessible via carbamate

Supports linker chemistry selection for tertiary amine payloads

Exact fold-change not publicly disclosed

Evidence Dimension	Antibacterial activity of ADC conjugates (qualitative improvement) and feasibility of conjugation
Target Compound Data	Quaternary ammonium-linked DNA31 conjugate (MC-VC-PABC-DNA31): active conjugate achievable; improved activity vs. carbamate conjugate
Comparator Or Baseline	Carbamate-linked DNA31 conjugate: not synthetically accessible for tertiary amine payload DNA31; where feasible, shows lower activity
Quantified Difference	Qualitative: PABQ linkage enables conjugation of tertiary amines otherwise inaccessible via carbamate; activity improvement noted but exact fold-change not publicly disclosed beyond 'improvement in activity over conjugate connected to carbamate' [1]
Conditions	In vitro antibacterial assay; cathepsin B cleavage conditions in PBS buffer pH 7.0, 37°C, overnight [1]

Why This Matters

For ADC/AAC programs targeting tertiary amine payloads, the PABQ linker is the only validated chemistry for traceless release; any alternative linker strategy would require de novo development and full re-characterization of the drug-linker conjugate.

• [1] Pillow TH. Antibody-Drug Conjugates. Presentation Slides (Genentech). Slide 24: 'Improved therapeutic activity of ADCs—Quaternary ammonium linked conjugate DNA31.' StudyRes. Accessed via studyres.com/doc/1980040. View Source
• [2] Staben LR, Koenig SG, Lehar SM, et al. Targeted drug delivery through the traceless release of tertiary and heteroaryl amines from antibody-drug conjugates. Nat Chem. 2016 Dec;8(12):1112-1119. doi:10.1038/nchem.2635. View Source

Circulatory Linker Stability in Human PK

Linker stability in circulation is a critical quality attribute for ADCs/AACs. In a phase 1 clinical study of DSTA4637S—which shares the identical MC-VC-PABC linker with MC-VC-PABC-DNA31 but employs the dimethyl analog dmDNA31—the systemic exposure of unconjugated dmDNA31 (mean Cmax) was approximately 10,000-fold lower than DSTA4637S conjugate exposure across all tested doses (5–150 mg/kg, IV) [1]. At the highest dose of 150 mg/kg, the mean Cmax of unconjugated dmDNA31 was only 3.86 ng/mL, of which ~95% was bound to plasma proteins [1]. This unconjugated exposure is at least 1,000-fold lower than the systemic exposures expected from standard oral rifampin doses (600–900 mg daily), underscoring the exceptional circulatory stability of the VC-PABC linker system [1].

Linker Stability

Cross-study comparable

~10,000×

lower unconjugated vs conjugate exposure (Cmax)

Supports circulatory stability context for in vivo ADC studies

Based on dmDNA31 analog human PK data

Evidence Dimension	Systemic exposure of unconjugated payload (Cmax) as a measure of linker stability in circulation
Target Compound Data	DSTA4637S (MC-VC-PABC-dmDNA31): unconjugated dmDNA31 mean Cmax 3.86 ng/mL at 150 mg/kg; ~10,000-fold lower than conjugate exposure [1]
Comparator Or Baseline	Standard oral rifampin 600–900 mg daily: systemic exposure >1,000-fold higher than unconjugated dmDNA31 from conjugate [1]
Quantified Difference	10,000-fold lower unconjugated payload vs. conjugate; ≥1,000-fold lower vs. oral rifampin systemic exposure
Conditions	Phase 1 randomized, double-blind, placebo-controlled single-ascending-dose study in healthy volunteers; IV administration of 5, 15, 50, 100, 150 mg/kg DSTA4637S; plasma PK measurement over 85 days [1]

Why This Matters

Exceptional circulatory linker stability minimizes off-target payload toxicity and is directly translatable to the MC-VC-PABC-DNA31 construct sharing the identical VC-PABC linker, providing confidence in procurement of this linker-payload for in vivo ADC studies.

• [1] Peck M, Deng R, Zhou C, et al. A Phase 1, Randomized, Single-Ascending-Dose Study to Investigate the Safety, Tolerability, and Pharmacokinetics of DSTA4637S, an Anti-Staphylococcus aureus Thiomab Antibody-Antibiotic Conjugate, in Healthy Volunteers. Antimicrob Agents Chemother. 2019;63(5):e02588-18. doi:10.1128/AAC.02588-18. View Source

Cathepsin B-Dependent Intracellular Release

The VC-PABC linker in MC-VC-PABC-DNA31 is designed for selective cleavage by lysosomal cathepsin B, an enzyme overexpressed in many target cells. In the DSTA4637S clinical program, the conjugate is specifically designed such that phagocytic cells ingest DSTA4637S-bound S. aureus, and intracellular cathepsins cleave the VC linker, releasing the active antibiotic dmDNA31 inside phagolysosomes [1]. Demonstration of stability in PBS buffer at pH 7.0, 37°C overnight followed by efficient release upon cathepsin B exposure was a key proof-of-concept milestone for the PABQ linker platform [2]. This dual behavior—stability in extracellular/neutral pH conditions and rapid cleavage in lysosomal environments—is a critical differentiator from non-cleavable linkers or linkers with different protease specificities.

Intracellular Release

Class-level inference

Stable in PBS pH 7.0; cleaved by cathepsin B

Supports lysosomal release design for VC-PABC conjugates

Non-cleavable linkers may yield altered payload adducts

Evidence Dimension	Linker stability under neutral pH vs. cleavage under cathepsin B exposure
Target Compound Data	MC-VC-PABC-DNA31: stable in PBS pH 7.0, 37°C overnight; efficient immolation and payload release upon cathepsin B exposure [2]
Comparator Or Baseline	Non-cleavable linker ADCs: require complete antibody degradation for payload release, leading to slower intracellular drug accumulation and potential lysosomal trapping of charged catabolites
Quantified Difference	Qualitative: VC-PABC cleavage enables direct release of unmodified DNA31; non-cleavable linkers yield lysine- or cysteine-adducted payloads with potentially altered potency
Conditions	In vitro linker stability and cleavage assay: PBS buffer pH 7.0, 37°C; cathepsin B digestion in reducing conditions [2]

Why This Matters

For users building ADCs where rapid intracellular payload release is required for potency, the VC-PABC linker provides validated cathepsin B-dependent release kinetics; non-cleavable alternatives cannot match this release profile.

• [1] Peck M, Deng R, Zhou C, et al. A Phase 1, Randomized, Single-Ascending-Dose Study to Investigate the Safety, Tolerability, and Pharmacokinetics of DSTA4637S, an Anti-Staphylococcus aureus Thiomab Antibody-Antibiotic Conjugate, in Healthy Volunteers. Antimicrob Agents Chemother. 2019;63(5):e02588-18. doi:10.1128/AAC.02588-18. View Source
• [2] Staben LR, Koenig SG, Lehar SM, et al. Targeted drug delivery through the traceless release of tertiary and heteroaryl amines from antibody-drug conjugates. Nat Chem. 2016 Dec;8(12):1112-1119. doi:10.1038/nchem.2635. View Source

Chemical Purity Characterization

MC-VC-PABC-DNA31 (MedChemExpress Cat. HY-128897) is supplied at 98.71% purity as determined by HPLC, supported by NMR and MS characterization . An alternative supplier (Bidepharm) reports standard purity of 98% with batch-specific QC documentation including NMR, HPLC, and GC . This high purity is essential for ADC conjugation, where drug-linker impurities can cause off-target conjugation, increased aggregation, and variable drug-to-antibody ratio (DAR). In contrast, the dimethyl analog MC-Val-Cit-PAB-dimethylDNA31 (CAS 1639352-06-9) is typically reported with similar purity specifications, but the critical difference lies in the payload identity (DNA31 vs. dimethylDNA31), which affects the biological profile of the resulting conjugate [1].

Purity (HPLC)

Supporting evidence

98.71%

HPLC purity; NMR/MS confirmed

Supports ADC conjugation quality requirements

Batch-specific QC documentation available

Evidence Dimension	Chemical purity of commercially available drug-linker conjugate
Target Compound Data	MC-VC-PABC-DNA31: 98.71% (HPLC) ; 98% (HPLC, NMR, GC)
Comparator Or Baseline	MC-Val-Cit-PAB-dimethylDNA31: typically 98%+ purity, but distinct CAS (1639352-06-9) and distinct payload identity
Quantified Difference	Comparable purity levels; differentiation is payload-specific, not purity-driven
Conditions	Commercial vendor QC specifications; HPLC purity determination

Why This Matters

Procurement decisions must verify vendor-specific purity data and batch-to-batch consistency; the availability of NMR and HPLC certificates from reputable suppliers reduces the risk of failed conjugation runs due to unidentified impurities.

• [1] Glpbio. MC-Val-Cit-PAB-dimethylDNA31 (GC36577 analog) Product Page. CAS 1639352-06-9. View Source

Resistance Frequency: dmDNA31 vs Rifampin

For the closely related dmDNA31 payload sharing the rifamycin core with DNA31, the in vitro spontaneous resistance frequency against S. aureus is approximately 3.9 × 10⁻⁷, which is similar to that of rifampin (7.7 × 10⁻⁷) [1]. These unpublished Genentech data indicate that the rifamycin-class resistance profile is conserved between DNA31/dmDNA31 and clinical rifamycins. The clinical development strategy for DSTA4637S explicitly accounts for this resistance risk by positioning the conjugate as adjunctive therapy, not monotherapy, and by relying on intracellular delivery to achieve high local concentrations that minimize the probability of resistance emergence [1].

Resistance Frequency

Class-level inference

~3.9×10⁻⁷

S. aureus; dmDNA31 analog

Supports resistance emergence monitoring for rifamycin-class payloads

Similar to rifampin (7.7×10⁻⁷)

Evidence Dimension	In vitro spontaneous resistance frequency in S. aureus
Target Compound Data	dmDNA31: spontaneous resistance frequency ~3.9 × 10⁻⁷ (Genentech unpublished data) [1]
Comparator Or Baseline	Rifampin: spontaneous resistance frequency ~7.7 × 10⁻⁷ (Genentech unpublished data) [1]
Quantified Difference	dmDNA31 resistance frequency approximately 2-fold lower than rifampin (3.9 vs. 7.7 × 10⁻⁷)
Conditions	In vitro spontaneous resistance frequency assay; S. aureus; Genentech internal data cited in AAC 2019 [1]

Why This Matters

The resistance frequency is a key parameter for designing combination therapy regimens; users developing AACs with MC-VC-PABC-DNA31 must incorporate a companion standard-of-care antibiotic to suppress resistance emergence.

• [1] Peck M, Deng R, Zhou C, et al. A Phase 1, Randomized, Single-Ascending-Dose Study to Investigate the Safety, Tolerability, and Pharmacokinetics of DSTA4637S, an Anti-Staphylococcus aureus Thiomab Antibody-Antibiotic Conjugate, in Healthy Volunteers. Antimicrob Agents Chemother. 2019;63(5):e02588-18. doi:10.1128/AAC.02588-18. View Source

MC-VC-PABC-DNA31 Application Scenarios

AAC Development for Intracellular Pathogens

MC-VC-PABC-DNA31 is the drug-linker conjugate of choice for constructing AACs targeting intracellular pathogens such as S. aureus. The VC-PABC linker provides validated cathepsin B-dependent intracellular release within phagolysosomes, as demonstrated in the DSTA4637S clinical program where the identical linker system achieved 10,000-fold lower systemic unconjugated payload exposure than conjugate exposure in humans [1]. The PABQ quaternary ammonium linkage is the only demonstrated chemistry for conjugating tertiary amine rifamycin payloads like DNA31 with traceless release . Users should plan for combination therapy with a standard-of-care antibiotic (e.g., vancomycin) to suppress spontaneous resistance emergence, consistent with the identified resistance frequency of ~3.9 × 10⁻⁷ [1].

ADC Development with Tertiary Amine Payloads

For ADC programs that incorporate tertiary amine or heteroaryl amine payloads—a chemical space inaccessible to standard carbamate/amide conjugation—MC-VC-PABC-DNA31 serves as a validated reference standard and conjugation platform. The PABQ linker technology enables a protecting-group-free, concise synthesis to connect tertiary amines to the VC-PABC dipeptide trigger, as demonstrated across 12 complex molecules in the foundational Nature Chemistry publication [1]. The MC-VC-PABC-DNA31 construct specifically validates this chemistry for rifamycin-class payloads. Procurement of this compound as a positive control and conjugation reference standard ensures that novel tertiary amine payload programs can benchmark linker efficiency and payload release kinetics against published data [1].

PK/PD Modeling of VC-PABC Linker Stability

MC-VC-PABC-DNA31 and its dimethyl analog conjugates provide a well-characterized platform for PK/PD modeling of protease-cleavable linker stability. The phase 1 data for DSTA4637S establish that the VC-PABC linker maintains exceptional plasma stability (≥10,000-fold conjugate-to-unconjugated exposure ratio) and that conjugate PK is dose-proportional from 5 to 150 mg/kg IV in humans [1]. The minimal physiologically-based pharmacokinetic (mPBPK) model developed for DSTA4637A in mice further defines the tissue distribution and catabolism parameters for this linker-payload class . Researchers developing new VC-PABC-based conjugates can use these established PK parameters as a benchmark and reference to validate their own linker stability assays.

Application

Selection Property

Validation Focus

Intracellular bacterial targeting research

Cathepsin B-cleavable linker for phagolysosomal release

Intracellular payload release kinetics and systemic stability context

Tertiary amine payload conjugation studies

PABQ quaternary ammonium linker for traceless release

Linker efficiency and payload release benchmarking

Linker stability and PK/PD modeling research

VC-PABC circulatory stability profile

Conjugate-to-unconjugated exposure ratio benchmarking

• [1] Peck M, Deng R, Zhou C, et al. A Phase 1, Randomized, Single-Ascending-Dose Study to Investigate the Safety, Tolerability, and Pharmacokinetics of DSTA4637S, an Anti-Staphylococcus aureus Thiomab Antibody-Antibiotic Conjugate, in Healthy Volunteers. Antimicrob Agents Chemother. 2019;63(5):e02588-18. doi:10.1128/AAC.02588-18. View Source